Cas no 148493-07-6 (N-methoxy-N-methylpicolinamide)

• Product Name: N-methoxy-N-methylpicolinamide
• CAS No: 148493-07-6
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD11975557
• CID: 1323819
• PubChem ID: 11829796
• Update Time: 2025-06-09

N-methoxy-N-methylpicolinamide Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxamide, N-methoxy-N-methyl-
• N-methoxy-N-methylpicolinecarboxamide
• N-methoxy-N-methylpyridine-2-carboxamide
• N-methoxy-N-methylpicolinamide
• JDRKBLOKFWKWKA-UHFFFAOYSA-N
• SY126557
• MFCD11975557
• 148493-07-6
• n-methoxy-n-methyl-2-pyridinecarboxamide
• pyridine-2-carboxylic acid methoxy-methyl-amide
• SCHEMBL306106
• DTXSID40474009
• AKOS008952712
• W15859
• N-methoxy-N-methyl-pyridin-2-carboxylic acid amide
• AS-65452
• F1903-0213

• MDL： MFCD11975557
• Inchi： 1S/C8H10N2O2/c1-10(12-2)8(11)7-5-3-4-6-9-7/h3-6H,1-2H3
• InChI Key： JDRKBLOKFWKWKA-UHFFFAOYSA-N
• SMILES： O(C)N(C)C(C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 166.0743
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-methoxy-N-methylpicolinamide

Introduction to N-methoxy-N-methylpicolinamide (CAS No. 148493-07-6)

N-methoxy-N-methylpicolinamide, a compound with the chemical identifier CAS No. 148493-07-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention for its potential applications in medicinal chemistry and drug development. The molecular structure of N-methoxy-N-methylpicolinamide incorporates elements that make it a promising candidate for various therapeutic interventions.

The compound's chemical formula and structural configuration contribute to its distinctive reactivity and interaction with biological targets. Specifically, the presence of a methoxy group and a methyl group in its molecular framework enhances its pharmacological profile, making it an attractive molecule for further investigation. Researchers have been particularly interested in exploring its potential as an intermediate in synthesizing more complex pharmaceutical agents.

In recent years, the study of N-methoxy-N-methylpicolinamide has been complemented by advancements in computational chemistry and molecular modeling techniques. These tools have enabled scientists to predict the compound's behavior in different biological environments with greater accuracy. Such simulations have provided valuable insights into how N-methoxy-N-methylpicolinamide might interact with enzymes and receptors, which is crucial for understanding its therapeutic potential.

One of the most compelling aspects of N-methoxy-N-methylpicolinamide is its role in the development of novel drug candidates. Its structural features make it a versatile building block for designing molecules that can modulate various biological pathways. For instance, studies have suggested that derivatives of this compound could exhibit anti-inflammatory properties, making them relevant for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of N-methoxy-N-methylpicolinamide has also been optimized to ensure high yield and purity, which are critical factors in pharmaceutical manufacturing. Advanced synthetic methodologies have been employed to streamline the production process, reducing costs and improving scalability. These efforts have positioned N-methoxy-N-methylpicolinamide as a viable candidate for industrial-scale production.

Moreover, the pharmacokinetic properties of N-methoxy-N-methylpicolinamide have been extensively studied to evaluate its absorption, distribution, metabolism, and excretion (ADME) profiles. Such studies are essential for determining the optimal dosing regimens and minimizing potential side effects. Preliminary findings indicate that the compound exhibits favorable pharmacokinetic characteristics, which bodes well for its future clinical applications.

Recent research has also highlighted the potential of N-methoxy-N-methylpicolinamide in combination therapies. By pairing this compound with other pharmacological agents, researchers aim to enhance therapeutic efficacy while reducing individual dosages. This approach could lead to more effective treatment strategies for complex diseases that require multi-target intervention.

The safety profile of N-methoxy-N-methylpicolinamide has been rigorously evaluated through preclinical studies. These investigations have focused on assessing potential toxicity and adverse effects at various exposure levels. The results have been encouraging, suggesting that the compound is well-tolerated when used within appropriate therapeutic ranges.

As interest in N-methoxy-N-methylpicolinamide grows, so does the body of literature dedicated to its study. Academic journals and scientific conferences are increasingly featuring papers on this compound, reflecting its growing importance in pharmaceutical research. Collaborative efforts between academia and industry are also fostering innovation in this field, leading to new insights and applications.

The future prospects for N-methoxy-N-methylpicolinamide are bright, with ongoing research aimed at uncovering new therapeutic uses and refining its synthetic pathways. Continued investment in this area will likely yield significant advancements in drug development, offering hope for improved treatments across a range of medical conditions.